2-[methyl(1-thieno[2,3-d]pyrimidin-4-yl-4-piperidinyl)amino]ethanol

• IUPAC Name: 2-[methyl-(1-thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)amino]ethanol
• InChI: InChI=1S/C14H20N4OS/c1-17(7-8-19)11-2-5-18(6-3-11)13-12-4-9-20-14(12)16-10-15-13/h4,9-11,19H,2-3,5-8H2,1H3
• InChI Key: UJFSRZHTQDLHGG-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C1CCN(CC1)C2=C3C=CSC3=NC=N2
• Molecular Formula: C14H20N4OS
• Molecular Weight: 292.40 g/mol

Description

The compound “2-[methyl(1-thieno[2,3-d]pyrimidin-4-yl-4-piperidinyl)amino]ethanol” is a derivative of thieno[2,3-d]pyrimidine. Thieno[2,3-d]pyrimidines are widely represented in the literature, mainly due to their structural relationship with purine bases such as adenine and guanine. They have been designed and synthesized as anti-PI3K agents, maintaining the common pharmacophoric features of several potent PI3K inhibitors.

Synthesis Analysis

The synthesis of this compound involves the condensation of methyl 3-aminothiophene-2-carboxylate with urea, followed by chlorination with phosphorus oxychloride and then condensation with ethane-1,2-diamine.

Molecular Structure Analysis

The crystal structure of the title compound was determined and it belongs to the tetragonal system, space group P4 (3) with a = 9.4694 (10) Å, b = 9.4694 (10) Å, c = 18.886 (3) Å, α = 90°, β = 90°, γ = 90°.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include condensation, chlorination, and another condensation. The yield of the reaction was 88%, and the product was crystallized from ethyl acetate–methanol (1:1).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 265–266 °C. The IR spectrum shows peaks at 3302 cm−1 (NH), 2210 cm−1 (C≡N), and 1662 cm−1 (C=O). The 1H NMR and 13C NMR spectra provide further information about the structure of the compound.

Mechanism of Action

Thieno[2,3-d]pyrimidine derivatives have been designed as anti-PI3K agents. PI3K is a lipid kinase involved in cancer progression, making it a fruitful target for cancer control. These compounds have shown antiproliferative activity on NCI 60 cell lines as well as enzymatic activity against PI3K isoforms.